Cas no 5726-23-8 (Hexanoic acid,2-methylcyclohexyl ester)

• Product Name: Hexanoic acid,2-methylcyclohexyl ester
• CAS No: 5726-23-8
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 384593
• PubChem ID: 230160
• Update Time: 2025-04-19

Hexanoic acid,2-methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-methylcyclohexyl ester
• Capronsaeure-<2-methyl-cyclohexylester>
• Capronsaeure-(2-methyl-cyclohexylester)
• NSC-24742
• 5726-23-8
• DTXSID20972750
• 2-methylcyclohexyl hexanoate
• NSC24742

• Inchi： 1S/C13H24O2/c1-3-4-5-10-13(14)15-12-9-7-6-8-11(12)2/h11-12H,3-10H2,1-2H3
• InChI Key： MRDVBWGVYNUMDX-UHFFFAOYSA-N
• SMILES： O(C(CCCCC)=O)C1CCCCC1C

Computed Properties

• Exact Mass: 379.12033
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 101.78
• LogP: 3.68860